BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Safety and Hazards of
3-(2-Thienyl)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(2-Thienyl)aniline

Cat. No.: B1306149

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 3-
(2-Thienyl)aniline (CAS No. 92057-12-0), a compound used in chemical synthesis. The
information is compiled from publicly available Safety Data Sheets (SDS) and chemical
databases to ensure researchers can handle this substance with the utmost care.

Hazard Identification and GHS Classification

3-(2-Thienyl)aniline is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The primary hazards are related to
acute toxicity and irritation.[1]

e GHS Pictogram:
o ialt text

 Signal Word:Warning[1][2]

e GHS Hazard Statements:[1][2]
o H302: Harmful if swallowed.

o H312: Harmful in contact with skin.
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o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H332: Harmful if inhaled.

e GHS Precautionary Statements (selection):[2][3]

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

The following diagram illustrates the standard workflow for communicating chemical hazards
under the GHS framework.
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GHS Hazard Communication Workflow.

Physicochemical and Toxicological Data

Quantitative data extracted from various sources are summarized below. This information is
crucial for risk assessment and the design of safe handling procedures.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C10HoNS [11[3]
Molecular Weight 175.25 g/mol [1][3]
Appearance Beige solid [2]
Melting Point 246 °C [31[4]
Boiling Point (Predicted) 341.6 £ 25.0 °C [31[4]
Density (Predicted) 1.196 + 0.06 g/cm?3 [3]

pKa (Predicted) 4.09+£0.10 [3]

Note: Some physical properties are predicted based on computational models and have not
been experimentally verified.

While specific LD50 or LC50 values for 3-(2-Thienyl)aniline are not readily available in the
searched documents, its GHS classification as "Acute Toxicity 4 (Oral, Dermal, Inhalation)"
indicates a potential for significant harm.[1] For context, substances in this category generally
have oral LD50 values in the range of 300-2000 mg/kg for rats.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-(2-Thienyl)aniline are
not published in publicly accessible safety documents. However, the hazard classifications are
typically derived from standardized tests, such as those outlined by the Organisation for
Economic Co-operation and Development (OECD).

The diagram below illustrates a generalized workflow for an acute oral toxicity study (based on
OECD Test Guideline 423), which is a common method for determining the hazard
classification related to ingestion.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2794681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2794681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.sigmaaldrich.com/JP/ja/product/advancedchemicalintermediatesltd/ac7448879805?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3396698.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3396698.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3396698.htm
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2794681
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Substance Preparation
& Dose Formulation

[Acute Toxic Class M vathod (OECD 423)\

Animal Selection & Acclimatization
(e.g., 3 female rats per step)

'

Sequential Dosing
(Starting at a reference dose,
e.g., 300 mg/kg)

14-Day Observation Period

Monitor for:
- Mortality Data Analysis & Endpoint
- Clinical Signs of Toxicity Determination
- Body Weight Changes
- J

GHS Category Classification

(e.g., Category 4 if mortality
occurs at 300 or 2000 mg/kg)

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Handling, Storage, and First Aid

Engineering Controls:

+ Use only in a well-ventilated area, preferably within a chemical fume hood.
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o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate or dust/aerosols are generated, use a
NIOSH-approved respirator.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents and acids.[5][6]
First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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